Cas no 1805535-64-1 (Ethyl 3-(bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-carboxylate)

• Product Name: Ethyl 3-(bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-carboxylate
• CAS No: 1805535-64-1
• MF: C₁₀H₁₀BrF₂NO₃
• MW: 310.092109203339
• CID: 4891003
• Update Time: 2025-05-22

Ethyl 3-(bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-carboxylate

• Inchi： 1S/C10H10BrF2NO3/c1-2-17-10(16)7-3-5(8(12)13)6(4-11)9(15)14-7/h3,8H,2,4H2,1H3,(H,14,15)
• InChI Key： UPHCRSFVPBCQJN-UHFFFAOYSA-N
• SMILES： BrCC1C(NC(C(=O)OCC)=CC=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 404
• XLogP3: 1.4
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 3-(bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-carboxylate

Research Brief on Ethyl 3-(bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-carboxylate (CAS: 1805535-64-1)

Ethyl 3-(bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-carboxylate (CAS: 1805535-64-1) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals targeting inflammatory and oncological diseases. Recent studies have highlighted its utility in the construction of pyridine-based scaffolds, which are prevalent in drug discovery due to their versatile pharmacological properties. This research brief consolidates the latest findings on this compound, focusing on its synthetic applications, biological relevance, and potential therapeutic implications.

The compound's structural features, including the bromomethyl and difluoromethyl groups, make it a valuable building block for medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of novel kinase inhibitors, where the difluoromethyl group enhanced metabolic stability and binding affinity. Additionally, the bromomethyl moiety facilitates further functionalization, enabling the creation of diverse derivatives for structure-activity relationship (SAR) studies.

Recent advancements in synthetic methodologies have optimized the production of Ethyl 3-(bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-carboxylate, with a focus on improving yield and purity. A 2024 report in Organic Process Research & Development detailed a scalable, one-pot synthesis route that reduced byproduct formation and minimized environmental impact. This progress is critical for large-scale pharmaceutical manufacturing, where efficiency and sustainability are paramount.

In the context of biological activity, derivatives of this compound have shown promising results in preclinical models of autoimmune disorders. For instance, a 2023 Nature Communications paper revealed that a derivative targeting the JAK-STAT pathway exhibited potent anti-inflammatory effects with reduced off-target toxicity. These findings underscore the compound's potential as a cornerstone for developing next-generation immunomodulators.

Future research directions include exploring its applications in targeted drug delivery systems and combination therapies. Computational studies, such as molecular docking and QSAR modeling, are also being employed to predict novel derivatives with enhanced efficacy and safety profiles. As the field advances, Ethyl 3-(bromomethyl)-4-(difluoromethyl)-2-hydroxypyridine-6-carboxylate is poised to play a pivotal role in bridging chemical innovation with therapeutic breakthroughs.